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Compound of Interest

Compound Name: J 113863

CAS No.: 301648-08-8

Cat. No.: B611540

Get Quote

Welcome to the technical support center for J 113863. This guide is designed for researchers,

scientists, and drug development professionals to provide in-depth information and

troubleshooting advice regarding the stability of J 113863 in cell culture media. As there is

limited direct data on the stability of J 113863 in aqueous cell culture environments, this

document synthesizes known chemical properties with field-proven insights to empower you to

ensure the validity of your experimental results.

Introduction: Understanding the Molecule
J 113863 is a potent and selective CCR1 antagonist.[1] Its chemical name is 1,4-cis-1-(1-

Cycloocten-1-ylmethyl)-4-[[(2,7-dichloro-9H-xanthen-9-yl)carbonyl]amino]-1-ethylpiperidinium

iodide. Understanding its structure is key to predicting its stability.

The molecule possesses several chemical features that could be sensitive to the conditions of

a typical cell culture environment (aqueous, 37°C, pH ~7.4, presence of enzymes and other

reactive species):
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Xanthene Core: Xanthene derivatives can be susceptible to degradation in aqueous

solutions and may be light-sensitive.[2][3]

Amide Linkage: Amide bonds can be subject to hydrolysis, although they are generally

stable.

Piperidinium Cation: Quaternary ammonium compounds like piperidinium can be unstable in

alkaline conditions.[4]

Iodide Salt: Iodide salts can be sensitive to light and oxidation.[5][6][7]

This guide will provide you with the knowledge and tools to mitigate these potential instabilities.

Frequently Asked Questions (FAQs)
Q1: How should I prepare my stock solution of J 113863?

A1: Based on supplier data, J 113863 is soluble in DMSO up to 100 mM and in ethanol up to

50 mM. For cell culture applications, DMSO is the recommended solvent for initial stock

solutions due to its high solubilizing capacity and compatibility with most cell lines at low final

concentrations (typically <0.1%).

Best Practice: Prepare a high-concentration stock solution (e.g., 10-50 mM) in anhydrous

DMSO. This minimizes the volume of DMSO added to your cell culture, reducing potential

solvent-induced artifacts.

Q2: How should I store my J 113863 stock solution?

A2: Store your DMSO stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months), protected from light. Aliquoting the stock solution into

smaller, single-use volumes is highly recommended to avoid repeated freeze-thaw cycles,

which can accelerate degradation.

Q3: How long is J 113863 stable in my cell culture medium at 37°C?

A3: The stability of J 113863 in your specific cell culture medium at 37°C has not been

empirically determined in published literature. Due to the chemical moieties present in its
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structure, a gradual loss of activity over time is possible. The rate of degradation can be

influenced by:

Media Composition: Components like serum, which contains enzymes, can contribute to

metabolic degradation.

pH: While most media are buffered to ~pH 7.4, local pH changes in the culture can occur.

Light Exposure: The xanthene core and iodide salt suggest potential photosensitivity.

Therefore, it is crucial to either use freshly prepared media containing J 113863 for each

experiment or to validate its stability under your specific experimental conditions.

Q4: What are the visible signs of J 113863 degradation or precipitation in my media?

A4: Visually inspect your media after adding J 113863. Any cloudiness, precipitation, or color

change could indicate insolubility or degradation. However, chemical degradation can occur

without any visible changes. Therefore, the absence of visible signs does not guarantee

stability.
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Issue Potential Cause Recommended Action

Variability in experimental

results between replicates or

experiments.

Inconsistent concentration of

active J 113863 due to

degradation in media prepared

in advance.

Prepare fresh J 113863-

containing media for each

experiment from a frozen

stock. If media must be

prepared in advance, perform

a stability study (see protocol

below).

Lower than expected potency

or loss of effect in long-term

experiments.

Degradation of J 113863 over

the course of the experiment.

For long-term cultures,

consider replenishing the

media with freshly prepared J

113863 at regular intervals

(e.g., every 24-48 hours). The

optimal replenishment

schedule should be

determined empirically.

Precipitation observed after

diluting the DMSO stock into

aqueous media.

The concentration of J 113863

exceeds its solubility limit in

the aqueous medium.

Ensure the final concentration

of DMSO is kept to a minimum

(ideally <0.1%). Pre-warm the

media to 37°C before adding

the compound and mix gently

but thoroughly. If precipitation

persists, a lower working

concentration may be

necessary.

Experimental Protocol: Empirical Validation of J
113863 Stability
To ensure the integrity of your data, we strongly recommend performing a stability study of J
113863 in your specific cell culture medium and under your experimental conditions. This

protocol provides a framework for such a study.

Objective:
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To determine the stability and effective concentration of J 113863 in a specific cell culture

medium over a defined period at 37°C.

Materials:
J 113863

Anhydrous DMSO

Your specific cell culture medium (e.g., DMEM with 10% FBS)

Sterile microcentrifuge tubes or a multi-well plate

37°C incubator with 5% CO2

An appropriate analytical method to measure J 113863 concentration (e.g., HPLC-UV, LC-

MS) or a cell-based activity assay.

Workflow for J 113863 Stability Assessment:
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Preparation

Incubation

Analysis

Prepare 10 mM J 113863
in DMSO stock

Prepare working solution
in cell culture medium

(e.g., 10 µM)

Aliquot working solution into
time point samples (T=0, 2, 4, 8, 24, 48h)

Incubate at 37°C, 5% CO2

At each time point, remove
an aliquot and store at -80°C

Collect Samples

Analyze all samples by
LC-MS/HPLC or functional assay

Click to download full resolution via product page

Caption: Workflow for assessing J 113863 stability.

Step-by-Step Procedure:
Prepare a Stock Solution: Prepare a 10 mM stock solution of J 113863 in anhydrous DMSO.
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Prepare Working Solution: On the day of the experiment (T=0), dilute the stock solution into

your pre-warmed cell culture medium to your desired final concentration (e.g., 1 µM).

Prepare a sufficient volume for all time points.

Time Point Zero (T=0): Immediately after preparation, take an aliquot of the working solution.

This will serve as your T=0 sample. Store it at -80°C until analysis.

Incubation: Place the remaining working solution in a sterile, capped container in a 37°C, 5%

CO2 incubator.

Subsequent Time Points: At your desired time points (e.g., 2, 4, 8, 24, 48, 72 hours), remove

an aliquot of the incubated working solution and store it at -80°C.

Analysis: Once all time points have been collected, analyze the concentration of J 113863 in

all samples.

Preferred Method (Direct Quantification): Use a quantitative analytical method such as

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) to measure the concentration of the parent compound at each time

point.

Alternative Method (Functional Assay): If analytical equipment is not available, a cell-

based functional assay can be used. For example, a chemotaxis assay or a receptor

binding assay. In this case, the activity of the aged media is compared to the freshly

prepared media.

Data Interpretation:
Plot the concentration or biological activity of J 113863 against time. A significant decrease in

concentration or activity over time indicates instability. This data will help you determine the

time window within which your experiments should be conducted or the frequency at which the

media should be replenished.

Data Summary
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Property Value Source(s)

Molecular Weight 655.44 g/mol

Formula C30H37Cl2IN2O2

Solubility (DMSO) up to 100 mM

Solubility (Ethanol) up to 50 mM

Storage (Solid) +4°C

Storage (Stock Solution)
-20°C (1 month) or -80°C (6

months)
Vendor recommendations

IC50 (human CCR1) 0.9 nM [1]

IC50 (mouse CCR1) 5.8 nM [1]

Signaling Pathway and Experimental Logic
The stability of J 113863 is critical as its concentration directly impacts the inhibition of the

CCR1 signaling pathway. Inconsistent or decreasing concentrations will lead to variable and

unreliable results.
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Caption: J 113863 inhibits CCR1 signaling.

By empirically validating the stability of J 113863, you ensure that the concentration you add to

your media is the concentration your cells are exposed to throughout your experiment, leading

to robust and reproducible data.

References
Martínek, M., et al. (2022). Photochemistry of Common Xanthene Fluorescent Dyes as

Efficient Visible-light Activatable CO-Releasing Molecules. ChemRxiv. [Link]

Google Patents. (2014). WO2014118041A1 - Stabilization of aqueous xanthene dye
solutions by means of antichaotropic compounds.

PubMed. (2021). Photodegradation pathway of iodate and formation of I-THMs during

subsequent chloramination in iodate-iodide-containing water. [Link]

ResearchGate. (n.d.). Effect of iodide ion (I-), on the photocatalytic degradation of... [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b611540/docs?utm_src=pdf-body-img#j-113863-stability-in-cell-culture-media-a-technical-guide
https://www.benchchem.com/product/b611540/docs?utm_src=pdf-body#j-113863-stability-in-cell-culture-media-a-technical-guide
https://www.benchchem.com/product/b611540/docs?utm_src=pdf-body#j-113863-stability-in-cell-culture-media-a-technical-guide
https://chemrxiv.org/engage/chemrxiv/article-details/61f00b903e1c2f94e2574e49
https://pubmed.ncbi.nlm.nih.gov/33482565/
https://www.researchgate.net/figure/Effect-of-iodide-ion-I-on-the-photocatalytic-degradation-of-1-10-dichlorodecane-in_fig2_281131109
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2025). Photodegradation pathway of iodate and formation of I-THMs during

subsequent chloramination in iodate-iodide-containing water | Request PDF. [Link]

National Institutes of Health. (n.d.). Chemically stable piperidinium cations for anion

exchange membranes - PMC. [Link]

Samahe Sadjadi. (1396). Efficient synthesis of xanthene derivatives in aqueous media in the

presence of Cu-anchored furfural imine-functionalized halloysite. نشریه علمی پژوهشی

[Link] .دانشگاه آزاد اسلامی, 7)2(, 170-161

Engineering Research Publication. (n.d.). Understanding Iodine Stabilizers in Iodized Salt.

[Link]

National Institutes of Health. (n.d.). Studies on the stability of iodine compounds in iodized

salt - PMC. [Link]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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